![molecular formula C18H14ClFN4OS B286773 1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether](/img/structure/B286773.png)
1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether
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Overview
Description
1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether, also known as CBME, is a novel compound that has gained interest in the scientific community due to its potential applications in various fields. CBME is a chemical compound that belongs to the class of triazolo-thiadiazole derivatives and has a molecular formula of C20H15ClFN5S.
Mechanism of Action
The mechanism of action of 1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes or by binding to specific receptors in the body. This compound has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. It has also been shown to bind to the dopamine D2 receptor, which is involved in the regulation of movement and other physiological functions.
Biochemical and Physiological Effects
This compound has been reported to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2, which is involved in the production of inflammatory mediators such as prostaglandins. This compound has also been shown to induce apoptosis, a process by which damaged or abnormal cells are eliminated from the body. Additionally, this compound has been reported to have neuroprotective effects and may help to prevent neuronal damage in neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether has several advantages in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It also has a high degree of selectivity for certain enzymes and receptors, which makes it a useful tool for studying their biological functions. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the experimental results.
Future Directions
There are several future directions for the study of 1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether. One potential direction is to further investigate its potential applications in treating neurodegenerative disorders such as Alzheimer's disease. Another direction is to study its effects on other enzymes and receptors in the body to better understand its mechanism of action. Additionally, the development of new analogs of this compound with improved selectivity and potency could lead to the discovery of new drugs for the treatment of various diseases.
Synthesis Methods
The synthesis of 1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether involves a multi-step process that includes the reaction of 4-chlorobenzyl chloride with sodium azide to form 4-azidobenzyl chloride, which is further reacted with 1,2,4-triazole-3-thiol to yield 1-(4-chlorobenzyl)-3-(1,2,4-triazol-3-ylthio)propan-2-ol. This intermediate is then reacted with 4-fluorophenol and triethylamine to form this compound.
Scientific Research Applications
1-[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl 4-fluorophenyl ether has shown potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and pharmacology. This compound has been reported to have anti-inflammatory, antitumor, and antiviral activities. It has also been studied for its potential use in treating neurodegenerative disorders such as Alzheimer's disease.
Properties
Molecular Formula |
C18H14ClFN4OS |
---|---|
Molecular Weight |
388.8 g/mol |
IUPAC Name |
3-[(4-chlorophenyl)methyl]-6-[1-(4-fluorophenoxy)ethyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H14ClFN4OS/c1-11(25-15-8-6-14(20)7-9-15)17-23-24-16(21-22-18(24)26-17)10-12-2-4-13(19)5-3-12/h2-9,11H,10H2,1H3 |
InChI Key |
QURMIXRZTSUTQA-UHFFFAOYSA-N |
SMILES |
CC(C1=NN2C(=NN=C2S1)CC3=CC=C(C=C3)Cl)OC4=CC=C(C=C4)F |
Canonical SMILES |
CC(C1=NN2C(=NN=C2S1)CC3=CC=C(C=C3)Cl)OC4=CC=C(C=C4)F |
Origin of Product |
United States |
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